(3aR,7aS)-2-[4-(pyridin-4-ylmethyl)phenyl]hexahydro-1H-isoindole-1,3(2H)-dione

• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol
• IUPAC Name: (3aR,7aS)-2-[4-(pyridin-4-ylmethyl)phenyl]-3a,4,5,6,7,7a-hexahydroisoindole-1,3-dione
• InChI: InChI=1S/C20H20N2O2/c23-19-17-3-1-2-4-18(17)20(24)22(19)16-7-5-14(6-8-16)13-15-9-11-21-12-10-15/h5-12,17-18H,1-4,13H2/t17-,18+
• InChI Key: DQKFCFUIHHIXHX-HDICACEKSA-N
• Isomeric SMILES: C1CC[C@H]2[C@@H](C1)C(=O)N(C2=O)C3=CC=C(C=C3)CC4=CC=NC=C4
• Canonical SMILES: C1CCC2C(C1)C(=O)N(C2=O)C3=CC=C(C=C3)CC4=CC=NC=C4

Description

(3AR,7AS)-2-[4-(4-PYRIDYLMETHYL)PHENYL]HEXAHYDRO-1H-ISOINDOLE-1,3(2H)-DIONE is a complex organic compound with a unique structure that includes a pyridylmethyl group and a hexahydroisoindole core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3AR,7AS)-2-[4-(4-PYRIDYLMETHYL)PHENYL]HEXAHYDRO-1H-ISOINDOLE-1,3(2H)-DIONE typically involves multiple steps, starting from readily available starting materialsCommon reagents used in these reactions include organolithium reagents and various catalysts to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors and advanced purification techniques to scale up the production process efficiently .

Chemical Reactions Analysis

Types of Reactions

(3AR,7AS)-2-[4-(4-PYRIDYLMETHYL)PHENYL]HEXAHYDRO-1H-ISOINDOLE-1,3(2H)-DIONE can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized using water radical cations, leading to the formation of quaternary ammonium cations.

Reduction: It can also undergo reduction reactions, although specific conditions and reagents for these reactions are less commonly reported.

Common Reagents and Conditions

Common reagents used in these reactions include water radical cations for oxidation and organolithium reagents for substitution reactions. The conditions for these reactions typically involve ambient temperatures and pressures, making them relatively straightforward to perform .

Major Products

The major products formed from these reactions include quaternary ammonium cations from oxidation and various substituted derivatives from substitution reactions .

Scientific Research Applications

(3AR,7AS)-2-[4-(4-PYRIDYLMETHYL)PHENYL]HEXAHYDRO-1H-ISOINDOLE-1,3(2H)-DIONE has a wide range of scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s unique structure makes it a valuable tool for studying biological processes and interactions at the molecular level.

Industry: The compound can be used in the development of new materials with unique properties, such as advanced polymers and coatings.

Mechanism of Action

The mechanism of action of (3AR,7AS)-2-[4-(4-PYRIDYLMETHYL)PHENYL]HEXAHYDRO-1H-ISOINDOLE-1,3(2H)-DIONE involves its interaction with specific molecular targets and pathways. The compound can bind to various receptors and enzymes, modulating their activity and leading to changes in cellular processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (3AR,7AS)-2-[4-(4-PYRIDYLMETHYL)PHENYL]HEXAHYDRO-1H-ISOINDOLE-1,3(2H)-DIONE include other hexahydroisoindole derivatives and pyridylmethyl-substituted compounds .

Uniqueness

What sets (3AR,7AS)-2-[4-(4-PYRIDYLMETHYL)PHENYL]HEXAHYDRO-1H-ISOINDOLE-1,3(2H)-DIONE apart from similar compounds is its specific combination of structural features, which confer unique chemical and biological properties. This makes it a valuable compound for a wide range of scientific research applications.